4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile

• IUPAC Name: 4-amino-5-benzoyl-1-benzyl-2-methylpyrrole-3-carbonitrile
• InChI: InChI=1S/C20H17N3O/c1-14-17(12-21)18(22)19(20(24)16-10-6-3-7-11-16)23(14)13-15-8-4-2-5-9-15/h2-11H,13,22H2,1H3
• InChI Key: QODHQXYIXRITOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(N1CC2=CC=CC=C2)C(=O)C3=CC=CC=C3)N)C#N
• Molecular Formula: C20H17N3O
• Molecular Weight: 315.4 g/mol

Description

4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile, also known as ABC, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. ABC belongs to the class of pyrrole derivatives and has been synthesized using a variety of methods.

Mechanism of Action

The mechanism of action of 4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile is not fully understood. However, it has been suggested that 4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile exerts its anti-cancer effects by inhibiting the activity of the enzyme topoisomerase II. Additionally, 4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile has been shown to inhibit the activation of NF-kB, a transcription factor that plays a critical role in inflammation and cancer.
Biochemical and Physiological Effects:
4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile has been shown to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce oxidative stress. 4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile has also been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile is its broad range of potential applications in the field of medicine. Additionally, 4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile is relatively easy to synthesize and can be obtained in high yields. However, one of the limitations of 4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile. One area of research is the development of more efficient synthesis methods for 4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile. Another area of research is the investigation of 4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile's potential use as a therapeutic agent for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully elucidate the mechanism of action of 4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile and its potential applications in the field of medicine.
Conclusion:
In conclusion, 4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. 4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile has been shown to exhibit anti-cancer, anti-inflammatory, and anti-viral properties, and has been investigated for its potential use as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Despite its advantages, 4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile has some limitations that need to be addressed in future research. Overall, 4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile has the potential to be a valuable tool in the development of new therapeutic agents for a range of diseases.

Synthesis Methods

4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile can be synthesized using various methods, including the reaction of 4-amino-5-benzoyl-1-benzyl-2-methylpyrrole-3-carboxylic acid with phosphorous oxychloride and ammonium chloride. Another method involves the reaction of 4-amino-5-benzoyl-1-benzyl-2-methylpyrrole-3-carboxylic acid with thionyl chloride and ammonium chloride. Both methods result in the formation of 4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile as a white crystalline powder.

Scientific Research Applications

4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-viral properties. 4-amino-5-benzoyl-1-benzyl-2-methyl-1H-pyrrole-3-carbonitrile has also been investigated for its potential use as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.